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Compound of Interest

Compound Name: 5-Bromo-2-chloropyridine

Cat. No.: B1630664

Essential Safety and Handling Guide for 5-
Bromo-2-chloropyridine

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 5-Bromo-2-chloropyridine.
Adherence to these protocols is essential for ensuring laboratory safety and regulatory
compliance.

Chemical Identifier:

e Name: 5-Bromo-2-chloropyridine
e CAS Number: 53939-30-3

e Molecular Formula: CsHsBrCIN

Hazard Identification and Classification

5-Bromo-2-chloropyridine is classified as a hazardous substance. The primary hazards are
summarized in the table below.
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Hazard Classification

GHS Hazard Code

Description

Skin Irritation H315 Causes skin irritation.[1]
o Causes serious eye irritation.
Eye Irritation H319
[1]
. . May cause respiratory
Specific Target Organ Toxicity H335

irritation.[1]

Signal Word: Warning

Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory to minimize exposure and

ensure personal safety.

Protection Type

Specification

Rationale

Eye Protection

Chemical safety goggles or a
face shield.[1][2]

Protects against splashes and
airborne particles that can

cause serious eye irritation.[1]

Hand Protection

Chemically resistant gloves
(e.g., nitrile).[3]

Prevents skin contact, which

can cause irritation.

Body Protection

Laboratory coat, long pants,

and closed-toe shoes.[2]

Minimizes the risk of accidental

skin exposure.

Respiratory Protection

Use in a well-ventilated area,
preferably within a chemical
fume hood.[2][3] If dust is
generated, a NIOSH-approved
N95 dust mask or higher is

necessary.

Prevents inhalation of dust or
vapors, which can cause

respiratory tract irritation.

Operational Plan: Step-by-Step Handling Protocol
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This section outlines the procedural workflow for the safe handling of 5-Bromo-2-
chloropyridine from receipt to disposal.

1. Preparation and Engineering Controls:
e Ensure a chemical fume hood is operational and available.[3]

» Verify that an emergency eyewash station and safety shower are accessible and
unobstructed.[1]

o Designate a specific area for handling the compound to contain potential spills.
2. Donning Personal Protective Equipment:

» Before handling, put on all required PPE as specified in the table above.

3. Handling the Compound:

o Conduct all weighing and transfers of the solid compound within a chemical fume hood to
control dust and vapors.

e Avoid creating dust.

o Keep the container tightly closed when not in use.
e Wash hands thoroughly after handling.[1]

4. Storage:

» Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.[1]

o Keep containers tightly closed in a dry, cool, and well-ventilated place.

o Store locked up.[1]

Spill Management Protocol
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In the event of a spill, immediate and proper cleanup is crucial to minimize exposure and
environmental contamination.

e Small Spills:

o

Ensure the area is well-ventilated, preferably within a chemical fume hood.[2]

[¢]

Wearing appropriate PPE, carefully sweep up the solid material, avoiding dust generation.

[1]

[¢]

Place the spilled material into a sealed, labeled container for disposal.[2]

[¢]

Clean the spill area with an appropriate solvent, followed by soap and water.[2]
e Large Spills:
o Evacuate the area immediately.

o Contact your institution's Environmental Health and Safety (EHS) department or
emergency response team.

Disposal Plan

Proper disposal of 5-Bromo-2-chloropyridine and contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

o Waste Collection:

o Collect all waste containing 5-Bromo-2-chloropyridine in a designated, compatible, and
sealable container.[2]

o This includes contaminated lab supplies such as gloves, weighing paper, and pipette tips.
+ Waste Segregation:

o If dissolved in a solvent, dispose of it in a designated halogenated organic solvent waste
container.[2] Do not mix with non-halogenated solvents.[2]
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e Container Labeling:

o Clearly label the waste container with the full chemical name, "5-Bromo-2-
chloropyridine," and the approximate quantity.

o Include the principal investigator's name and contact information.[2]
e Final Disposal:

o The final disposal of 5-Bromo-2-chloropyridine must be handled by a licensed
hazardous waste disposal company.[2]

o The recommended method of disposal for halogenated organic compounds is incineration
in a chemical incinerator equipped with an afterburner and scrubber.[2]

First Aid Measures

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek
medical attention.[1]

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes while removing contaminated clothing.[1] Seek medical attention if irritation
persists.

o Eye Contact: Rinse cautiously with water for several minutes.[1] Remove contact lenses if
present and easy to do. Continue rinsing for at least 15 minutes and seek immediate medical
attention.[1]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.
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BENGHE

Workflow Stages

Preparation & Engineering Controls
- Verify fume hood, eyewash, and shower
- Designate handling area

Preparation

Proceed once ready

Don Personal Protective Equipment (PPE)
- Goggles/Face shield
- Nitrile gloves
- Lab coat

Operation

Ready for handling

Handling Operations
- Weigh and transfer in fume hood
- Avoid dust generation
- Keep container closed

1
IIf spill occurs
|

After use

Storage
- Cool, dry, well-ventilated area
- Tightly sealed container
- Away from incompatibles

Spill Management
- Evacuate (large spill)
- Use spill kit (small spill)
- Decontaminate area

1
1
:Collect spill waste

Waste Disposal
- Collect in labeled, sealed container

- Segregate halogenated waste
- Professional disposal service

Generate waste

Click to download full resolution via product page

Caption: Workflow for the safe handling of 5-Bromo-2-chloropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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